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Compound of Interest

Compound Name: 3-Butoxy-2-methylpentane

Cat. No.: B14369567 Get Quote

Disclaimer: The chemical "3-Butoxy-2-methylpentane" is not a recognized or commercially

available compound according to standard chemical databases. The following handling and

safety procedures are based on the general properties of structurally similar aliphatic ethers

and should be adapted as part of a comprehensive risk assessment for any specific compound

used in the laboratory.

Introduction
Aliphatic ethers are a class of organic compounds characterized by an oxygen atom connected

to two alkyl groups. They are often used as solvents in chemical synthesis and other laboratory

applications. While their reactivity is generally low, they can pose significant hazards, including

flammability and the potential for peroxide formation. These notes provide a general framework

for the safe handling of aliphatic ethers in a research and development setting.

Physical and Chemical Properties (Illustrative)
The properties of aliphatic ethers can vary, but they generally share common characteristics.

The table below provides an example based on a structurally related, well-documented ether,

Di-n-butyl ether (CAS No. 142-96-1), to illustrate the type of data required for a full safety

assessment.
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Property Value (for Di-n-butyl ether)

Molecular Formula C8H18O

Molecular Weight 130.23 g/mol

Appearance Colorless liquid

Boiling Point 142 °C

Melting Point -98 °C

Flash Point 25 °C (77 °F) - closed cup

Autoignition Temperature 194 °C (381 °F)

Upper Explosion Limit 7.6 % (V)

Lower Explosion Limit 0.8 % (V)

Vapor Pressure 4.8 hPa at 20 °C

Density 0.769 g/cm³ at 20 °C

Solubility in Water 0.3 g/L at 20 °C

Hazard Identification and Safety Precautions
3.1 Flammability: Aliphatic ethers are typically flammable liquids and can form explosive

mixtures with air. Vapors are often heavier than air and may travel to a source of ignition and

flash back.

Protocol:

Handle in a well-ventilated area, preferably within a certified chemical fume hood.

Keep away from all sources of ignition, including open flames, hot plates, and static

discharge.

Use intrinsically safe equipment where possible.

Store in a designated, well-ventilated flammable liquids cabinet.
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3.2 Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light,

particularly after prolonged storage.

Protocol:

Date all containers upon receipt and upon opening.

Test for the presence of peroxides before each use, especially before distillation or

concentration. Peroxide test strips are commercially available for this purpose.

If peroxides are present at concentrations >100 ppm, the material should be treated to

remove peroxides or disposed of as hazardous waste.

Store in airtight, light-resistant containers, under an inert atmosphere (e.g., nitrogen or

argon) if necessary.

3.3 Health Hazards: Inhalation of high concentrations of ether vapors can cause central

nervous system depression, leading to dizziness, headache, and anesthesia. Prolonged or

repeated skin contact may cause defatting and dermatitis.

Protocol:

Minimize inhalation exposure by working in a fume hood.

Wear appropriate Personal Protective Equipment (PPE), including:

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene). Check manufacturer's

compatibility data.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-resistant lab coat is recommended.

Experimental Workflow for Safe Dispensing
The following diagram illustrates a standard workflow for safely dispensing an aliphatic ether

from a storage container to an experimental vessel.
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start_end process decision hazard ppe Start: Prepare for Dispensing

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Operation

Retrieve Ether from
Flammable Storage

Check 'Date Opened'

Test for Peroxides

Peroxides < 100 ppm?

HAZARD:
High Peroxides.

Contact EHS for Disposal.

No

Dispense Required Volume
in Fume Hood

Yes

Seal Container and
Return to Storage

End: Proceed with Experiment

Click to download full resolution via product page

Caption: Workflow for safe handling and dispensing of peroxide-forming ethers.
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Emergency Procedures
A logical decision-making process for responding to an accidental spill is outlined below.

event decision action_self action_evac Spill Occurs

Is Spill Major?
(>1L, outside hood)

Alert others.
Evacuate area.
Pull fire alarm.

Call Emergency Services.

Yes

Is Spill Minor?
(<1L, contained)

No

Use Spill Kit to Absorb.
Collect waste in sealed container.

Yes

Ensure area is ventilated.

Label and dispose of
waste via EHS.

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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